Cas no 1018147-10-8 (4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one structure

1018147-10-8 structure

Product Name:4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

CAS No:1018147-10-8

MF:C₂₄H₂₇N₃O₃

MW:405.48948597908

CID:5380555

Update Time:2023-11-20

4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-[1-[2-Hydroxy-3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl]-1-(2-propen-1-yl)-2-pyrrolidinone
- 4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
- Inchi： 1S/C24H27N3O3/c1-3-12-26-14-18(13-23(26)29)24-25-20-9-5-6-10-21(20)27(24)15-19(28)16-30-22-11-7-4-8-17(22)2/h3-11,18-19,28H,1,12-16H2,2H3
- InChI Key： LPKNPGRXEUPBHC-UHFFFAOYSA-N
- SMILES： N1(CC=C)CC(C2N(CC(O)COC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

Exact Mass: 405.205
Monoisotopic Mass: 405.205
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 8
Complexity: 600
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.6A^2

Experimental Properties

Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 673.3±55.0 °C(Predicted)
pka: 13.69±0.20(Predicted)

4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3366-5613-2μmol	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3366-5613-5μmol	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3366-5613-10μmol	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3366-5613-20μmol	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3366-5613-1mg	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3366-5613-2mg	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3366-5613-3mg	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3366-5613-4mg	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3366-5613-5mg	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3366-5613-10mg	4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one	1018147-10-8	90%+	10mg	$79.0	2023-04-26